Cas no 731772-68-2 (4-(2-Cyanophenyl)-2-methylbut-1-ene)

• Product Name: 4-(2-Cyanophenyl)-2-methylbut-1-ene
• CAS No: 731772-68-2
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• MDL: MFCD00671927
• CID: 1004646
• PubChem ID: 24721755
• Update Time: 2025-04-20

4-(2-Cyanophenyl)-2-methylbut-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-(2-Cyanophenyl)-2-methylbut-1-ene
• 2-(3-Methylbut-3-en-1-yl)benzonitrile
• 4-(2-Cyanophenyl)-2-methyl-1-butene
• 2-(3-methyl-3-butenyl)benzonitrile
• 2-(3-methyl-but-3-enyl)-benzonitrile
• AG-G-88967
• CTK5D7453
• OR01943
• DTXSID40641133
• CS-0205677
• PS-8687
• 2-(3-methylbut-3-enyl)benzonitrile
• AKOS016016765
• 731772-68-2
• MFCD00671927
• DB-354780

• MDL： MFCD00671927
• Inchi： 1S/C12H13N/c1-10(2)7-8-11-5-3-4-6-12(11)9-13/h3-6H,1,7-8H2,2H3
• InChI Key： WRXDYGLTPCDALP-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1CCC(=C)C

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų